Cas no 25174-09-8 (Benzonitrile, 2,3-dimethoxy-5-nitro-)
25174-09-8 structure
Product Name:Benzonitrile, 2,3-dimethoxy-5-nitro-
CAS No:25174-09-8
MF:C9H8N2O4
MW:208.170822143555
CID:1421041
PubChem ID:12028173
Update Time:2025-04-20
Benzonitrile, 2,3-dimethoxy-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2,3-dimethoxy-5-nitro-
- 2,3-dimethoxy-5-nitrobenzonitrile
- DTXSID40476068
- AKOS005151414
- SCHEMBL20589392
- 25174-09-8
-
- Inchi: 1S/C9H8N2O4/c1-14-8-4-7(11(12)13)3-6(5-10)9(8)15-2/h3-4H,1-2H3
- InChI Key: PRPCOLXLKKAWCF-UHFFFAOYSA-N
- SMILES: O(C)C1C(C#N)=CC(=CC=1OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 208.04844
- Monoisotopic Mass: 208.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 88.1Ų
Experimental Properties
- PSA: 85.39
Benzonitrile, 2,3-dimethoxy-5-nitro- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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